2-(2-Chloroethoxy)ethanol

Description

2-(2-Chloroethoxy)ethanol is a chemical compound with the molecular formula C4H9ClO2 . It is also known by several other names, including diglycol chlorohydrin, 2-chloroethyl 2-hydroxyethyl ether, and diethylene glycol monochlorohydrin . This colorless liquid is miscible with water . It has a boiling point of 185°C and a flash point of 90°C . 2-(2-Chloroethoxy)ethanol is used in the preparation of various chemical compounds, including o-nitrophenylbromoacetaldehyde bis-2-(2-chloroethoxy)-ethyl acetal, quetiapine, and 2-(2-azidoethoxy)ethanol .

The compound is also identified as a degradation product of Bis(2-Chloroethyl) Ether and a potential genotoxic impurity (PGI) in active pharmaceutical ingredients (APIs) . It should be stored in a cool place and is incompatible with strong oxidizing agents and strong bases .

A similar compound is Bis(2-chloroethyl) ether, from which 2-(2-Chloroethoxy)ethanol can be derived as a degradation product . Another related compound is 2-(2-azidoethoxy)ethanol, which can be synthesized using 2-(2-Chloroethoxy)ethanol as a precursor .

• CAS No.: 628-89-7
• Product Name: 2-(2-Chloroethoxy)ethanol
• Molecular Formula: C4H9ClO2
• Molecular Weight: 124.56 g/mol
• IUPAC Name: 2-(2-chloroethoxy)ethanol
• Standard InChI: InChI=1S/C4H9ClO2/c5-1-3-7-4-2-6/h6H,1-4H2
• Standard InChIKey: LECMBPWEOVZHKN-UHFFFAOYSA-N
• SMILES: C(COCCCl)O
• Canonical SMILES: C(COCCCl)O
• Appearance: Clear Colourless to Pale Yellow Oil
• Purity: > 95%
• Synonyms: 2-(2-Hydroxyethoxy)ethyl chloride; 2-(2’-Chloroethoxy)ethanol; 2-(Chloroethoxy)ethanol; 2-Chloroethyl 2-hydroxyethyl Ether
• PubChem Compound: 12361
• Last Modified: Aug 15 2023